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Compound of Interest

Compound Name: Lithium phenylacetylide

Cat. No.: B1226569 Get Quote

CAS Number: 4440-01-1

This guide provides an in-depth overview of lithium phenylacetylide, a critical reagent in

organic synthesis. Tailored for researchers, scientists, and professionals in drug development,

this document details its chemical properties, molecular structure, and common experimental

protocols.

Core Chemical and Physical Properties
Lithium phenylacetylide is an organolithium compound valued for its role as a strong

nucleophile and base. It is primarily utilized to introduce the phenylethynyl group into a variety

of molecular scaffolds.[1] It is commercially available, often as a solution in tetrahydrofuran

(THF).[2]

Quantitative Data Summary
The following table summarizes key quantitative data for lithium phenylacetylide for easy

reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1226569?utm_src=pdf-interest
https://www.benchchem.com/product/b1226569?utm_src=pdf-body
https://www.benchchem.com/product/b1226569?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/340677
https://www.benchchem.com/product/b1226569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 4440-01-1 [1][2][3][4][5][6]

Molecular Formula C₈H₅Li [3][4][6]

Molecular Weight 108.07 g/mol [2]

Appearance
Colorless to pale yellow

solid/crystalline powder
[3]

Melting Point 70-74 °C [3]

Density
0.91 g/mL at 25 °C (for 1.0 M

solution in THF)
[1][2]

Flash Point
-17 °C (1.4 °F) (for 1.0 M

solution in THF)
[2]

Solubility
Soluble in non-polar solvents

such as ether and benzene.
[3]

Molecular Structure
Lithium phenylacetylide consists of a lithium cation (Li⁺) and a phenylacetylide anion

(C₆H₅C≡C⁻). The ionic bond between the lithium and the terminal acetylenic carbon is a key

feature of its reactivity.

Caption: Molecular structure of lithium phenylacetylide.

Experimental Protocols
A common and efficient method for the preparation of lithium phenylacetylide involves the

deprotonation of phenylacetylene with an organolithium base, typically n-butyllithium (n-BuLi).

Synthesis of Lithium Phenylacetylide from
Phenylacetylene
Objective: To prepare a solution of lithium phenylacetylide for use in subsequent reactions.
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Materials:

Phenylacetylene

n-Butyllithium (n-BuLi) in hexanes

Anhydrous tetrahydrofuran (THF)

Anhydrous solvent for quenching (e.g., saturated aqueous ammonium chloride)

Nitrogen or Argon gas for inert atmosphere

Dry glassware

Procedure:

Under an inert atmosphere (nitrogen or argon), a solution of phenylacetylene in anhydrous

tetrahydrofuran is prepared in a flame-dried flask.

The solution is cooled to a low temperature, typically -20 °C to -78 °C, using a suitable

cooling bath.[5]

A solution of n-butyllithium in hexanes is added dropwise to the stirred phenylacetylene

solution.[5]

The reaction mixture is stirred at the same low temperature for a period of time, for instance,

40 minutes, to ensure complete formation of the lithium phenylacetylide.[5] This results in

a solution of lithio-phenylacetylene.[5]

Reaction Scheme:
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Reactants
Reaction Conditions Product

Phenylacetylene in
anhydrous THF

Inert Atmosphere (N₂ or Ar)
-20°C to -78°C

Stirring for ~40 min

n-Butyllithium
in hexanes

Lithium Phenylacetylide
Solution

Click to download full resolution via product page

Caption: Workflow for the synthesis of lithium phenylacetylide.

General Protocol for Reaction with Electrophiles
Lithium phenylacetylide is a potent nucleophile that readily reacts with a wide range of

electrophiles. A general procedure for such a reaction is outlined below.

Procedure:

The freshly prepared solution of lithium phenylacetylide is maintained at a low temperature

(e.g., -78 °C).

A solution of the electrophile in an anhydrous solvent (e.g., THF) is added dropwise to the

stirred lithium phenylacetylide solution.

The reaction mixture is stirred at the low temperature for a specified time, for example, 2

hours, to allow for complete reaction.[5]

The reaction is then quenched by the addition of a suitable reagent, such as a saturated

aqueous solution of ammonium chloride.[5]

The product is subsequently extracted from the aqueous layer using an organic solvent (e.g.,

ethyl acetate), dried, and purified, typically by column chromatography.[5]

This versatile reagent is instrumental in the construction of complex organic molecules, finding

applications in the synthesis of pharmaceuticals, natural products, and advanced materials.
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Proper handling under inert and anhydrous conditions is crucial for its successful application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1226569?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/340677
https://chembk.com/en/chem/Lithium%20phenylacetylide%20solution
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-phenylacetylide
https://prepchem.com/lithio-phenylacetylene/
https://www.guidechem.com/encyclopedia/lithium-phenylacetylide-dic481767.html
https://www.benchchem.com/product/b1226569#lithium-phenylacetylide-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1226569#lithium-phenylacetylide-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1226569#lithium-phenylacetylide-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1226569#lithium-phenylacetylide-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1226569?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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